Cas no 325856-99-3 ((2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide)

• Product Name: (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide
• CAS No: 325856-99-3
• MF: C₁₈H₁₃F₃N₂O₃
• MW: 362.302634954453
• CID: 6010258
• PubChem ID: 51366977
• Update Time: 2025-06-08

(2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide
• (2Z)-8-methoxy-2-{[4-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide
• 325856-99-3
• AKOS005733898
• SR-01000397941-1
• F0190-0119
• SR-01000397941
• (Z)-8-methoxy-2-((4-(trifluoromethyl)phenyl)imino)-2H-chromene-3-carboxamide

• Inchi： 1S/C18H13F3N2O3/c1-25-14-4-2-3-10-9-13(16(22)24)17(26-15(10)14)23-12-7-5-11(6-8-12)18(19,20)21/h2-9H,1H3,(H2,22,24)/b23-17-
• InChI Key： KSISVVYZKZSMIE-QJOMJCCJSA-N
• SMILES： FC(C1C=CC(=CC=1)/N=C1/C(C(N)=O)=CC2C=CC=C(C=2O/1)OC)(F)F

Computed Properties

• Exact Mass: 362.08782677g/mol
• Monoisotopic Mass: 362.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide

Professional Introduction to (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide (CAS No. 325856-99-3)

Compound with the CAS number 325856-99-3 and the product name (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the chromene class, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a methoxy group at the 8-position and a trifluoromethylphenylimino moiety at the 2-position contributes to its distinct chemical properties, making it a promising candidate for further investigation in medicinal chemistry.

The chromene scaffold is well-documented for its biological activity, particularly in the context of antioxidant, anti-inflammatory, and antimicrobial properties. The specific modification of (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide introduces additional functional groups that enhance its pharmacological profile. The trifluoromethyl group, for instance, is known to improve metabolic stability and binding affinity to biological targets, while the methoxy group can influence electronic distribution and solubility characteristics.

Recent studies have highlighted the importance of chromene derivatives in the development of novel therapeutic agents. A notable example is their application in the treatment of neurodegenerative diseases, where chromenes have shown potential in mitigating oxidative stress and inflammation. The compound (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide has been investigated for its ability to interact with specific enzymes and receptors involved in these pathologies. Preliminary findings suggest that it may modulate key signaling pathways associated with neuroprotection.

In addition to its neuroprotective potential, this compound has also been explored for its anti-cancer properties. The combination of the chromene core with the trifluoromethylphenylimino group creates a molecule that can exhibit selective toxicity towards cancer cells. Research indicates that it may inhibit key enzymes involved in tumor growth and angiogenesis, offering a promising avenue for developing new anti-cancer therapies. The methoxy group further enhances its bioavailability and pharmacokinetic properties, making it a viable candidate for clinical trials.

The synthesis of (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently.

The pharmacological evaluation of this compound has revealed several intriguing properties. Its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. Furthermore, its interaction with mitochondrial enzymes indicates a possible role in energy metabolism regulation, which could be beneficial in conditions such as diabetes and obesity. These findings underscore the compound's versatility and highlight its potential as a lead molecule for drug development.

Future research directions include exploring the structure-activity relationships (SAR) of this chromene derivative to optimize its therapeutic efficacy. By modifying various functional groups within the molecule, researchers aim to enhance its bioactivity while minimizing side effects. Computational modeling and high-throughput screening techniques will play a crucial role in identifying optimal analogs with improved pharmacological profiles.

The regulatory landscape for pharmaceutical compounds like (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous safety testing is essential before clinical trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are necessary to advance this compound from preclinical studies to market approval.

In conclusion, (2Z)-8-methoxy-2-{4-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide (CAS No. 325856-99-3) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research efforts will be essential to fully elucidate its potential applications and optimize its pharmacological properties for clinical use.